Cas no 99846-64-7 (2-(2-chlorophenyl)-N-methylacetamide)

2-(2-chlorophenyl)-N-methylacetamide structure
99846-64-7 structure
Product Name:2-(2-chlorophenyl)-N-methylacetamide
CAS No:99846-64-7
MF:C9H10ClNO
MW:183.634801387787
MDL:MFCD18827577
CID:2192352
PubChem ID:20374414
Update Time:2025-04-21

2-(2-chlorophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, 2-chloro-n-methyl-
    • 2-(2-Chlorophenyl)-N-Methylacetamide
    • MFCD18827577
    • AS-62855
    • W10824
    • AKOS008932861
    • FJVUQHBJXQNKHS-UHFFFAOYSA-N
    • CS-0037557
    • SY126227
    • DB-342248
    • ZDA84664
    • 2-(2-chlorophenyl)-N-methyl-acetamide
    • SCHEMBL6393799
    • 99846-64-7
    • 2-(2-chlorophenyl)-N-methylacetamide
    • MDL: MFCD18827577
    • Inchi: 1S/C9H10ClNO/c1-11-9(12)6-7-4-2-3-5-8(7)10/h2-5H,6H2,1H3,(H,11,12)
    • InChI Key: FJVUQHBJXQNKHS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CC(NC)=O

Computed Properties

  • Exact Mass: 183.0450916g/mol
  • Monoisotopic Mass: 183.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų

2-(2-chlorophenyl)-N-methylacetamide Pricemore >>

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